Cas no 2460748-90-5 (1-Methyl-3-(methylamino)-1,2-dihydropyridin-2-one)
1-Methyl-3-(methylamino)-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL9232313
- EN300-26573340
- 1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one
- 2460748-90-5
- 1-Methyl-3-(methylamino)-1,2-dihydropyridin-2-one
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- MDL: MFCD32702406
- Inchi: 1S/C7H10N2O/c1-8-6-4-3-5-9(2)7(6)10/h3-5,8H,1-2H3
- InChI Key: MACZXAADUOFGQN-UHFFFAOYSA-N
- SMILES: O=C1C(=CC=CN1C)NC
Computed Properties
- Exact Mass: 138.079312947g/mol
- Monoisotopic Mass: 138.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 32.3Ų
1-Methyl-3-(methylamino)-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26573340-0.05g |
1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one |
2460748-90-5 | 0.05g |
$624.0 | 2023-09-14 | ||
| Enamine | EN300-26573340-0.1g |
1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one |
2460748-90-5 | 0.1g |
$653.0 | 2023-09-14 | ||
| Enamine | EN300-26573340-0.25g |
1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one |
2460748-90-5 | 0.25g |
$683.0 | 2023-09-14 | ||
| Enamine | EN300-26573340-0.5g |
1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one |
2460748-90-5 | 0.5g |
$713.0 | 2023-09-14 | ||
| Enamine | EN300-26573340-1.0g |
1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one |
2460748-90-5 | 1g |
$743.0 | 2023-06-02 | ||
| Enamine | EN300-26573340-2.5g |
1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one |
2460748-90-5 | 2.5g |
$1454.0 | 2023-09-14 | ||
| Enamine | EN300-26573340-5.0g |
1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one |
2460748-90-5 | 5g |
$2152.0 | 2023-06-02 | ||
| Enamine | EN300-26573340-10.0g |
1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one |
2460748-90-5 | 10g |
$3191.0 | 2023-06-02 | ||
| Enamine | EN300-26573340-1g |
1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one |
2460748-90-5 | 1g |
$743.0 | 2023-09-14 | ||
| Enamine | EN300-26573340-5g |
1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one |
2460748-90-5 | 5g |
$2152.0 | 2023-09-14 |
1-Methyl-3-(methylamino)-1,2-dihydropyridin-2-one Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-Methyl-3-(methylamino)-1,2-dihydropyridin-2-one
Comprehensive Overview of 1-Methyl-3-(methylamino)-1,2-dihydropyridin-2-one (CAS No. 2460748-90-5)
1-Methyl-3-(methylamino)-1,2-dihydropyridin-2-one (CAS No. 2460748-90-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This heterocyclic molecule features a pyridinone core substituted with methyl and methylamino groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and neurological conditions.
The compound’s CAS No. 2460748-90-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its 1,2-dihydropyridin-2-one scaffold is structurally analogous to several FDA-approved drugs, sparking interest in its derivatization for novel therapeutics. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in AI-driven drug design and computational chemistry. This aligns with trending searches like “heterocyclic compounds in medicine” and “scaffolds for kinase inhibitors,” reflecting its relevance in modern research.
From a synthetic perspective, 1-Methyl-3-(methylamino)-1,2-dihydropyridin-2-one is synthesized via condensation reactions involving methylamine derivatives and activated carbonyl compounds. Its stability under physiological conditions makes it suitable for high-throughput screening (HTS) platforms, a frequently searched term in pharmaceutical R&D circles. The compound’s logP and solubility profiles, often queried in “ADME prediction tools,” further underscore its drug-likeness.
In agrochemical applications, this compound’s methylamino moiety contributes to its bioactivity against plant pathogens. Queries such as “sustainable crop protection chemicals” and “low-toxicity fungicides” resonate with its potential here. Notably, its degradation pathways are being studied to address environmental persistence concerns—a key focus in green chemistry initiatives.
Analytical characterization of CAS No. 2460748-90-5 typically involves LC-MS, NMR, and XRD techniques, topics frequently searched by analytical chemists. The compound’s spectral data is often benchmarked against machine learning models for compound identification, linking it to the burgeoning field of cheminformatics.
Market-wise, the demand for 1-Methyl-3-(methylamino)-1,2-dihydropyridin-2-one is rising due to its applicability in precision medicine and material science. Suppliers emphasize its >98% purity, a metric highly searched in procurement contexts. Regulatory filings, including REACH and TSCA compliance, are also prominent in user queries, reflecting industry priorities.
Future directions include exploring its enantioselective synthesis—a trending topic in “asymmetric catalysis”—and its integration into bioconjugation strategies for antibody-drug conjugates (ADCs). Such advancements position CAS No. 2460748-90-5 as a compound of enduring scientific and commercial value.
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